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Compound of Interest

Compound Name: 2-Bromo-4-nitrophenol

Cat. No.: B183087 Get Quote

Application Note: Synthesis of 2-Bromo-4-
nitrophenol
Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-Bromo-4-nitrophenol is a valuable substituted phenol derivative used as a

building block in the synthesis of various organic compounds, including pharmaceuticals and

agrochemicals. Its synthesis is typically achieved through the electrophilic aromatic substitution

(bromination) of 4-nitrophenol. The electron-withdrawing nitro group at the para position directs

the incoming electrophile (bromine) to the ortho position relative to the strongly activating

hydroxyl group. This document provides a detailed experimental protocol for the synthesis of 2-
Bromo-4-nitrophenol via the bromination of 4-nitrophenol in glacial acetic acid.

Experimental Protocol
This protocol details the synthesis of 2-Bromo-4-nitrophenol from 4-nitrophenol.

Reaction Scheme:

Materials and Reagents:
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Reagent
Molecular
Weight ( g/mol
)

Moles (mol) Mass / Volume Role

4-Nitrophenol 139.11 0.54 75 g Starting Material

Bromine (Br₂) 159.81 ~0.82 40 mL
Brominating

Agent

Glacial Acetic

Acid
60.05 - 700 mL Solvent

Dichloromethane 84.93 - As needed
Recrystallization

Solvent

Equipment:

Round-bottom flask (appropriate size for 700 mL solvent)

Magnetic stirrer and stir bar

Dropping funnel

Nitrogen gas inlet and outlet (or drying tube)

Rotary evaporator

Recrystallization apparatus (Erlenmeyer flask, heating mantle/hot plate)

Büchner funnel and vacuum flask

Standard laboratory glassware

Procedure:

Reaction Setup:

In a round-bottom flask equipped with a magnetic stir bar, dissolve 75 g (0.54 mol) of 4-

nitrophenol in 700 mL of glacial acetic acid.[1]
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Fit the flask with a dropping funnel and establish an inert atmosphere by flushing with

nitrogen gas.[1]

Addition of Bromine:

Carefully add 40 mL of bromine to the dropping funnel.

Add the bromine dropwise to the stirred solution of 4-nitrophenol at room temperature.[1]

Reaction:

Once the addition is complete, stir the reaction mixture at room temperature under a

nitrogen atmosphere for 24 hours.[1]

Work-up and Isolation:

After 24 hours, remove the solvent (glacial acetic acid) by evaporation under reduced

pressure using a rotary evaporator.[1]

Purification:

Recrystallize the resulting solid residue from dichloromethane to yield the pure 2-Bromo-
4-nitrophenol.[1]

Collect the purified crystals by vacuum filtration using a Büchner funnel.

Dry the product, weigh it, and calculate the yield.

Characterization: The structure of the final product can be confirmed by spectroscopic

methods. The reported 1H NMR spectrum shows the following signals: 1H NMR (250 MHz,

CDCl3) δ 8.45 (1H, d, J 2.7 Hz), 8.16 (1H, dd, J 9.0 Hz and 2.6 Hz), 7.13 (1H, d, J 9.1 Hz), and

6.18 (1H, s).[1] The reported melting point is 112 °C.[2]

Safety Precautions:

Bromine is highly toxic, corrosive, and volatile. Handle it with extreme care in a well-

ventilated fume hood, wearing appropriate personal protective equipment (PPE), including

gloves, safety goggles, and a lab coat.
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Glacial acetic acid is corrosive. Avoid contact with skin and eyes.

Dichloromethane is a volatile and potentially carcinogenic solvent. Handle it in a fume hood.

Always follow standard laboratory safety procedures.

Visualizations
Experimental Workflow Diagram
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Caption: Workflow for the synthesis of 2-Bromo-4-nitrophenol.

Signaling Pathway (Reaction Mechanism)
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While a detailed quantum mechanical pathway is complex, a simplified logical flow of the

electrophilic substitution can be visualized.

4-Nitrophenol + Br₂

Electrophilic attack by Br⁺
at ortho position to -OH group

Resonance-Stabilized
Carbocation Intermediate

(Sigma Complex)

Deprotonation to restore aromaticity

2-Bromo-4-nitrophenol + HBr

Click to download full resolution via product page

Caption: Simplified mechanism for the bromination of 4-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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